![molecular formula C20H20N4O3 B2429893 N-(4-isopropylphenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide CAS No. 2034603-09-1](/img/structure/B2429893.png)
N-(4-isopropylphenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-isopropylphenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide, also known as 4-IBP, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis of related compounds, like 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide, involves reductive cyclization methods, providing insights into the synthetic pathways that might be relevant for N-(4-isopropylphenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide (Bhaskar et al., 2019).
Biological Activity and Applications
- Certain imidazole derivatives, like those synthesized from 4,5-di(p-isopropylphenyl)-1H-imidazole, have been studied for their antibacterial properties and cytotoxic effects on cancer cell lines, suggesting potential biomedical applications for similar compounds (Streciwilk et al., 2014).
Chemical Properties and Reactivity
- Research on the reaction of N-benzylated amidines with carboxylic acid derivatives to form imidazole compounds provides insights into the chemical reactivity of such compounds, which could be relevant for understanding the behavior of N-(4-isopropylphenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide (Liebscher & Feist, 1988).
Potential Pharmaceutical Applications
- Although not directly related to the specific compound , research into similar imidazole derivatives, such as their conversion into antitumor drugs, could indicate potential pharmaceutical applications for N-(4-isopropylphenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide (Wang et al., 1997).
properties
IUPAC Name |
1-[(4-nitrophenyl)methyl]-N-(4-propan-2-ylphenyl)imidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3/c1-14(2)16-5-7-17(8-6-16)22-20(25)19-12-23(13-21-19)11-15-3-9-18(10-4-15)24(26)27/h3-10,12-14H,11H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPEJGSJHZPEYBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-isopropylphenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.